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Compound of Interest

Compound Name: (Benzene)tricarbonylchromium

Cat. No.: B13710417 Get Quote

This guide provides comprehensive health and safety information for

(Benzene)tricarbonylchromium (C₉H₆CrO₃), a compound utilized by researchers, scientists,

and drug development professionals. Given its unique chemical properties and toxicological

profile, a thorough understanding of its hazards and handling requirements is paramount to

ensure laboratory safety. This document synthesizes critical data from safety data sheets,

regulatory standards, and toxicological literature to offer a field-proven perspective on risk

mitigation.

Chemical Identity and Physicochemical Properties
(Benzene)tricarbonylchromium, also known as Benchrotrene, is a yellow crystalline solid.[1]

[2] It is an organometallic compound featuring a chromium atom bonded to a benzene ring and

three carbonyl ligands, creating a stable "piano stool" geometry.[1][3] This structure is

fundamental to its utility as a catalyst and reaction intermediate in organic synthesis.[1][3][4] A

critical characteristic is its sensitivity to air and moisture, necessitating handling under an inert

atmosphere to prevent oxidation and decomposition.[1][5] It is generally insoluble in water but

soluble in nonpolar organic solvents like ether, benzene, and THF.[3][6]
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Property Value Source

CAS Number 12082-08-5 [3][7][8]

Molecular Formula C₉H₆CrO₃ [7][9]

Molecular Weight 214.14 g/mol [4][7][9]

Appearance Yellow crystalline solid [1][3]

Melting Point 163-166 °C (lit.) [2][7]

Decomposition Can decompose above 150 °C [7]

Solubility
Insoluble in water; Soluble in

THF, ether, benzene
[3][6]

Hazard Identification and GHS Classification
(Benzene)tricarbonylchromium is classified as a hazardous chemical.[6] The primary routes

of exposure are inhalation, skin contact, and ingestion.[4][6]

GHS Classification:

Acute Toxicity, Oral (Category 4)[6][9][10]

Acute Toxicity, Dermal (Category 4)[6][9][10]

Acute Toxicity, Inhalation (Category 4)[6][9][10]

Signal Word: Warning[6][7][10]

Hazard Statements:

H302: Harmful if swallowed[9][10]

H312: Harmful in contact with skin[9][10]

H332: Harmful if inhaled[9][10]
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Upon decomposition, hazardous products such as carbon monoxide, carbon dioxide, and

chromium oxides can be formed.[6] The compound itself is air-sensitive and incompatible with

strong oxidizing agents.[6][11]

Toxicological Profile: A Multi-faceted Hazard
The toxicity of (Benzene)tricarbonylchromium is complex, stemming not only from the intact

molecule but also from its constituent components and potential decomposition products. While

specific toxicological properties for the compound are not fully investigated, an analysis of its

components—chromium, benzene, and carbon monoxide—is essential for a complete risk

assessment.[6]

Chromium Toxicity
The chromium in this compound is in the Cr(0) oxidation state. While trivalent chromium

(Cr(III)) is an essential trace element and generally considered to have low toxicity, hexavalent

chromium (Cr(VI)) is a known human carcinogen.[4][12][13][14] The primary concern is the

potential for Cr(0) to be oxidized to the highly toxic Cr(VI) state, either through metabolic

processes or upon decomposition. Occupational exposure to Cr(VI) compounds is strongly

associated with an increased risk of lung cancer.[12][15][16][17] Cr(VI) is also genotoxic,

capable of causing DNA damage.[13][14]

Benzene Toxicity
Benzene, a component of this molecule, is a well-established human carcinogen (IARC Group

1).[18][19] Long-term exposure to benzene can cause leukemia and other cancers of the

blood-forming organs.[19][20] Benzene also damages the immune system and can cause bone

marrow failure, leading to anemia and leukopenia.[19][20][21]

Carcinogenicity and Mutagenicity
While (Benzene)tricarbonylchromium is not explicitly listed as a carcinogen by major

regulatory agencies, its components present a significant carcinogenic risk.[6] Epidemiological

studies have definitively linked occupational exposure to certain chromium salts and benzene

to cancer.[12][19] Hexavalent chromium compounds are considered mutagenic, and while

trivalent chromium is largely inactive in this regard, it is believed that Cr(VI) is reduced to the
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ultimate mutagen, Cr(III), intracellularly.[12][22] Given these facts,

(Benzene)tricarbonylchromium should be handled as a potential carcinogen and mutagen.

Occupational Exposure Limits and Monitoring
There are no specific occupational exposure limits (OELs) for

(Benzene)tricarbonylchromium. Therefore, it is prudent to adhere to the limits established for

its hazardous components, particularly hexavalent chromium and benzene.

Substance Agency
Exposure Limit (8-
hour TWA)

Notes

Hexavalent Chromium

(Cr(VI))
OSHA 5 µg/m³ (PEL)

Action Level: 2.5

µg/m³[23][24][25]

NIOSH 1 µg/m³ (REL) 10-hour TWA[15]

Chromium metal &

Cr(III) compounds
OSHA 500 µg/m³ (PEL)

Benzene OSHA 1 ppm (PEL) STEL: 5 ppm (15-min)

NIOSH 0.1 ppm (REL) STEL: 1 ppm (15-min)

Medical surveillance, including monitoring for respiratory symptoms and hematological

changes, may be required for personnel with significant exposure risk, consistent with OSHA

standards for hexavalent chromium and benzene.[26][27]

Hierarchy of Controls for Safe Handling
A multi-layered approach to safety, known as the hierarchy of controls, is essential for

minimizing exposure. This framework prioritizes engineering and administrative controls over

sole reliance on personal protective equipment (PPE).
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Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Most
Effective

Engineering Controls
(Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least
Effective

Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing exposure risks.

Safe Handling and Storage Protocols
Due to its air sensitivity and toxicity, strict protocols must be followed.[5][11][28]

Engineering Controls
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Ventilation: All manipulations of (Benzene)tricarbonylchromium must be performed in a

certified chemical fume hood, glovebox, or a similarly contained and ventilated enclosure to

maintain airborne concentrations below exposure limits.[29][30] Laboratory rooms should be

maintained under negative pressure relative to adjacent corridors.[29]

Air-Free Techniques: For reactions and transfers, the use of Schlenk line or glovebox

techniques is mandatory to handle the air- and moisture-sensitive compound.[5][28][31]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is required to prevent dermal, ocular, and respiratory exposure.

[32]

Hand Protection: Double gloving with nitrile gloves is recommended for extended use.[29]

[30]

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

essential.[29][30]

Skin and Body Protection: A lab coat must be worn. For tasks with a higher risk of spillage, a

chemically resistant apron is also advised.[30]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

OELs, a NIOSH-approved respirator with appropriate cartridges (e.g., for particulates and

organic vapors) must be used in accordance with a formal respiratory protection program.[6]

[26]

Step-by-Step Handling Protocol (Solid)
Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the

appropriate working height.

Inert Environment: Purge all glassware and equipment with an inert gas (e.g., nitrogen or

argon).

Weighing: Weigh the solid compound in a tared, sealed container within the fume hood. If

transferring, do so under a positive flow of inert gas.
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Transfer: Use powder funnels and spatulas to transfer the solid. Avoid creating dust.

Cleaning: Decontaminate all equipment and the work surface immediately after use. Use wet

cleaning methods to prevent dust generation.[29]

Waste Disposal: Dispose of all contaminated materials (gloves, wipes, etc.) in a designated,

sealed hazardous waste container.[6][29]

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[6]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store under an inert atmosphere (nitrogen or argon).[1]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Store separately from food and drink.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
Inhalation: Immediately move the person to fresh air.[6][21] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes.[1][6][21] Seek medical attention if irritation

persists.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[29] Rinse the mouth with water.[6] Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[6][29]

Spill Response Protocol
A systematic approach is necessary to contain and clean up spills safely and effectively.

Spill Response Workflow

1. Evacuate & Alert
(Alert personnel, evacuate immediate area)

2. Assess & Assemble PPE
(Assess spill size, don appropriate PPE)

3. Contain Spill
(Use absorbent pads or sand)

4. Clean Up
(Use wet methods, avoid dust.

Place waste in sealed container)

5. Decontaminate
(Clean spill area, tools, and PPE)

6. Report
(Document the incident)
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Figure 2: Workflow for responding to a (Benzene)tricarbonylchromium spill.

For large spills, evacuate the area and contact the institution's emergency response team.

Avoid breathing dust and ensure adequate ventilation.

Disposal Considerations
Waste containing (Benzene)tricarbonylchromium must be treated as hazardous waste.

Dispose of contents and containers in an approved waste disposal plant according to local,

state, and federal regulations.[6][18][33]

Do not mix with other waste streams.

Handle uncleaned containers as you would the product itself.

Conclusion
(Benzene)tricarbonylchromium is a valuable reagent in chemical synthesis, but it possesses

significant health and safety risks due to its acute toxicity and the carcinogenic nature of its

components. A comprehensive safety strategy, grounded in the hierarchy of controls, is not

merely a recommendation but a requirement for its use. By implementing robust engineering

controls, adhering to stringent handling protocols, utilizing appropriate PPE, and being

prepared for emergencies, researchers can mitigate the risks and handle this compound safely.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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